Cas no 1006961-06-3 (1H-Pyrazol-3-amine, N-[(3-fluorophenyl)methyl]-1-methyl-)
![1H-Pyrazol-3-amine, N-[(3-fluorophenyl)methyl]-1-methyl- structure](https://www.kuujia.com/scimg/cas/1006961-06-3x500.png)
1H-Pyrazol-3-amine, N-[(3-fluorophenyl)methyl]-1-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrazol-3-amine, N-[(3-fluorophenyl)methyl]-1-methyl-
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- Inchi: 1S/C11H12FN3/c1-15-6-5-11(14-15)13-8-9-3-2-4-10(12)7-9/h2-7H,8H2,1H3,(H,13,14)
- InChI Key: VZWNOEMXRCCMDH-UHFFFAOYSA-N
- SMILES: N1(C)C=CC(NCC2=CC=CC(F)=C2)=N1
1H-Pyrazol-3-amine, N-[(3-fluorophenyl)methyl]-1-methyl- Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD01010036-1g |
N-[(3-Fluorophenyl)methyl]-1-methyl-1H-pyrazol-3-amine |
1006961-06-3 | 95% | 1g |
¥3220.0 | 2023-02-27 | |
Ambeed | A1056711-1g |
N-[(3-Fluorophenyl)methyl]-1-methyl-1H-pyrazol-3-amine |
1006961-06-3 | 95% | 1g |
$469.0 | 2024-04-26 | |
Enamine | EN300-167156-5.0g |
N-[(3-fluorophenyl)methyl]-1-methyl-1H-pyrazol-3-amine |
1006961-06-3 | 5.0g |
$2152.0 | 2023-02-17 | ||
Enamine | EN300-167156-0.5g |
N-[(3-fluorophenyl)methyl]-1-methyl-1H-pyrazol-3-amine |
1006961-06-3 | 0.5g |
$713.0 | 2023-02-17 | ||
Enamine | EN300-167156-0.05g |
N-[(3-fluorophenyl)methyl]-1-methyl-1H-pyrazol-3-amine |
1006961-06-3 | 0.05g |
$624.0 | 2023-02-17 | ||
Enamine | EN300-167156-0.1g |
N-[(3-fluorophenyl)methyl]-1-methyl-1H-pyrazol-3-amine |
1006961-06-3 | 0.1g |
$653.0 | 2023-02-17 | ||
Ambeed | A1056711-5g |
N-[(3-Fluorophenyl)methyl]-1-methyl-1H-pyrazol-3-amine |
1006961-06-3 | 95% | 5g |
$1235.0 | 2024-04-26 | |
Enamine | EN300-167156-0.25g |
N-[(3-fluorophenyl)methyl]-1-methyl-1H-pyrazol-3-amine |
1006961-06-3 | 0.25g |
$683.0 | 2023-02-17 | ||
Enamine | EN300-167156-1.0g |
N-[(3-fluorophenyl)methyl]-1-methyl-1H-pyrazol-3-amine |
1006961-06-3 | 1g |
$0.0 | 2023-06-08 | ||
Enamine | EN300-167156-2.5g |
N-[(3-fluorophenyl)methyl]-1-methyl-1H-pyrazol-3-amine |
1006961-06-3 | 2.5g |
$1454.0 | 2023-02-17 |
1H-Pyrazol-3-amine, N-[(3-fluorophenyl)methyl]-1-methyl- Related Literature
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Zeev Aizenshtat,Sharon Ruthstein Phys. Chem. Chem. Phys., 2012,14, 13046-13052
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Xiao-Hui Guan,Liu Yang,Xin Guan,Guang-Sheng Wang RSC Adv., 2015,5, 36185-36191
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Youssef Korani,Hassan Sabzyan Phys. Chem. Chem. Phys., 2016,18, 31606-31621
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5. X-ray chemical imaging and the electronic structure of a single nanoplatelet Ni/graphene composite†Chunyu Zhou,Jian Wang,Jerzy A. Szpunar Chem. Commun., 2014,50, 2282-2285
Additional information on 1H-Pyrazol-3-amine, N-[(3-fluorophenyl)methyl]-1-methyl-
Comprehensive Overview of 1H-Pyrazol-3-amine, N-[(3-fluorophenyl)methyl]-1-methyl- (CAS No. 1006961-06-3)
The compound 1H-Pyrazol-3-amine, N-[(3-fluorophenyl)methyl]-1-methyl- (CAS No. 1006961-06-3) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core substituted with a 3-fluorobenzyl group and a methylamine moiety, makes it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for fluorinated heterocycles in modern therapeutics.
One of the key reasons for the growing interest in CAS No. 1006961-06-3 is its relevance to targeted drug design. Fluorinated compounds, such as this one, are known for their enhanced metabolic stability and bioavailability, which are critical factors in developing next-generation pharmaceuticals. The pyrazole ring is a privileged scaffold in medicinal chemistry, often found in molecules with anti-inflammatory, anticancer, and antimicrobial properties. This has led to a surge in searches for "pyrazole derivatives in drug development" and "fluorinated amine synthesis," reflecting the compound's alignment with current scientific trends.
In addition to its pharmaceutical potential, 1H-Pyrazol-3-amine, N-[(3-fluorophenyl)methyl]-1-methyl- is also explored in material science. Its aromatic and heterocyclic nature makes it a candidate for designing advanced organic materials, such as liquid crystals or conductive polymers. This dual applicability in life sciences and material engineering positions it as a compound of interdisciplinary interest, answering frequent queries like "multifunctional heterocyclic compounds" and "applications of fluorinated amines."
The synthesis of CAS No. 1006961-06-3 typically involves multistep organic reactions, including condensation and alkylation processes. Optimizing these methods is a hot topic in synthetic chemistry forums, with researchers seeking "efficient pyrazole amine synthesis" and "green chemistry approaches." The compound's structural modularity allows for further derivatization, enabling the creation of libraries for high-throughput screening—a technique widely used in precision medicine initiatives.
From a commercial perspective, the demand for 1H-Pyrazol-3-amine derivatives is driven by their role in patented drug formulations. Pharmaceutical companies frequently investigate such building blocks to expand their intellectual property portfolios. This trend is evident in search analytics, where terms like "buy fluorinated pyrazole amines" and "custom synthesis of CAS 1006961-06-3" appear regularly. Suppliers and contract research organizations (CROs) are thus increasingly listing this compound to cater to R&D needs.
Environmental and regulatory considerations also play a role in the compound's usage. While not classified as hazardous, its handling requires standard laboratory safety protocols. Discussions around "sustainable fluorochemicals" and "eco-friendly heterocycle production" highlight the industry's shift toward responsible innovation, further elevating the relevance of 1006961-06-3 in contemporary research agendas.
In conclusion, 1H-Pyrazol-3-amine, N-[(3-fluorophenyl)methyl]-1-methyl- exemplifies the convergence of chemical innovation and practical applications. Its adaptability across domains—from small-molecule therapeutics to functional materials—ensures its continued prominence in scientific literature and industrial pipelines. As exploration of fluorinated heterocycles expands, this compound will likely remain a focal point for researchers addressing global challenges in health and technology.
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